Cas no 1782027-39-7 (O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine)

• Product Name: O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine
• CAS No: 1782027-39-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5858111
• PubChem ID: 83484617
• Update Time: 2025-06-15

O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine
• EN300-1735572
• O-[2-(4-methoxy-3,5-dimethylphenyl)ethyl]hydroxylamine
• 1782027-39-7

• Inchi： 1S/C11H17NO2/c1-8-6-10(4-5-14-12)7-9(2)11(8)13-3/h6-7H,4-5,12H2,1-3H3
• InChI Key： FMTJYJPWFANZKL-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C=C1C)CCON

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine

Introduction to O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine (CAS No. 1782027-39-7)

O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine (CAS No. 1782027-39-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted phenyl ring and an ethylhydroxylamine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine consists of a central ethylhydroxylamine group attached to a 4-methoxy-3,5-dimethylphenyl ring. The presence of the methoxy and dimethyl substituents on the phenyl ring imparts specific electronic and steric effects, which can influence the compound's reactivity and biological properties. The hydroxylamine functional group is known for its ability to form stable complexes with various metal ions, making it a valuable moiety in the design of metal-based drugs and chelating agents.

Recent studies have explored the potential applications of O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine in various therapeutic areas. One notable area of research is its use as an antioxidant agent. The hydroxylamine group can act as a radical scavenger, neutralizing reactive oxygen species (ROS) that are implicated in numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Preliminary in vitro studies have shown that this compound exhibits potent antioxidant activity, suggesting its potential as a protective agent against oxidative stress.

In addition to its antioxidant properties, O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine has been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can modulate inflammatory responses are highly sought after in drug development. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical mediators of inflammation. These findings suggest that O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine have also been studied to assess its suitability as a drug candidate. Initial data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and stability in physiological conditions, which are essential characteristics for a successful drug candidate. Furthermore, preliminary toxicity studies have shown that it has low cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile.

In the context of drug discovery and development, O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine represents an exciting lead compound with multiple potential therapeutic applications. Its unique chemical structure and promising biological activities make it an attractive target for further investigation. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity for specific therapeutic targets.

One area of particular interest is the use of O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine in combination therapy. Combining this compound with other drugs can potentially synergize their effects and improve treatment outcomes. For example, combining it with existing anti-inflammatory drugs or antioxidants may provide enhanced protection against oxidative stress and inflammation. Clinical trials are currently underway to evaluate the safety and efficacy of such combination therapies.

In conclusion, O-2-(4-methoxy-3,5-dimethylphenyl)ethylhydroxylamine (CAS No. 1782027-39-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in various disease areas.